Cas no 22570-84-9 (Benzene,1-(chloromethyl)-2-ethenyl-)

Benzene,1-(chloromethyl)-2-ethenyl- structure
22570-84-9 structure
Product Name:Benzene,1-(chloromethyl)-2-ethenyl-
CAS No:22570-84-9
MF:C9H9Cl
MW:152.620761632919
CID:277858
PubChem ID:89757
Update Time:2025-04-19

Benzene,1-(chloromethyl)-2-ethenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-(chloromethyl)-2-ethenylbenzene
    • Benzene,1-(chloromethyl)-2-ethenyl-
    • 1-(Chloromethyl)-2-vinylbenzene
    • chloromethyl vinyl benzene
    • starbld0032697
    • O-(CHLOROMETHYL)STYRENE
    • 22570-84-9
    • EINECS 245-092-5
    • o-vinylbenzyl chloride
    • (Chloromethyl)ethenyl-Benzene
    • 1-(Chloromethyl)-2-vinylbenzene #
    • DTXSID10177095
    • 2-Chloromethylstyrene
    • AKOS006386093
    • E11K9944ZP
    • NS00027216
    • SCHEMBL15850
    • Benzene, 1-(chloromethyl)-2-ethenyl-
    • UNII-E11K9944ZP
    • 1-chloromethyl-2-vinyl-benzene
    • Inchi: 1S/C9H9Cl/c1-2-8-5-3-4-6-9(8)7-10/h2-6H,1,7H2
    • InChI Key: KKLSEIIDJBCSRK-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC=CC=1C=C

Computed Properties

  • Exact Mass: 152.03937
  • Monoisotopic Mass: 152.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.066
  • Boiling Point: 223.4°Cat760mmHg
  • Flash Point: 87°C
  • Refractive Index: 1.57
  • PSA: 0

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